Cas no 1810069-97-6 ((1-Methyl-1H-imidazol-4-yl)methanamine dihydrochloride)

• Product Name: (1-Methyl-1H-imidazol-4-yl)methanamine dihydrochloride
• CAS No: 1810069-97-6
• MF: C₅H₁₁Cl₂N₃
• MW: 184.066938638687
• MDL: MFCD09952749
• CID: 4618449
• PubChem ID: 91933779
• Update Time: 2025-06-15

(1-Methyl-1H-imidazol-4-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-Methyl-1H-imidazol-4-yl)methanamine dihydrochloride
• (1-Methyl-1H-imidazol-4-yl)methanamine 2HCl
• (1-methylimidazol-4-yl)methanamine;dihydrochloride
• SB19872
• 4-(Aminomethyl)-1-methylimidazole diHCl
• 1-methyl-1H-Imidazole-4-methanamine 2HCl
• P15771
• CS-0053656
• SY233739
• AKOS025396274
• 1H-Imidazole-4-methanamine, 1-methyl-, hydrochloride (1:2)
• AS-52828
• 1810069-97-6
• (1-Methyl-4-imidazolyl)methanamine Dihydrochloride
• 1-(1-methylimidazol-4-yl)methanamine dihydrochloride
• (1-Methyl-1H-imidazol-4-yl)methanaminedihydrochloride
• MFCD09952749

• MDL： MFCD09952749
• Inchi： 1S/C5H9N3.2ClH/c1-8-3-5(2-6)7-4-8;;/h3-4H,2,6H2,1H3;2*1H
• InChI Key： LHYQSRAOEBDPSE-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)C=NC(CN)=C1

Computed Properties

• Exact Mass: 183.0330028g/mol
• Monoisotopic Mass: 183.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 74.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8

(1-Methyl-1H-imidazol-4-yl)methanamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1-Methyl-1H-imidazol-4-yl)methanamine dihydrochloride

Introduction to (1-Methyl-1H-imidazol-4-yl)methanamine Dihydrochloride (CAS No. 1810069-97-6)

(1-Methyl-1H-imidazol-4-yl)methanamine dihydrochloride (CAS No. 1810069-97-6) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(Methylamino)methylimidazole dihydrochloride, is a derivative of imidazole and has garnered attention due to its potential applications in the development of novel therapeutic agents.

The chemical structure of (1-Methyl-1H-imidazol-4-yl)methanamine dihydrochloride consists of an imidazole ring with a methylamino group attached to the 4-position, and the entire molecule is protonated and exists as a dihydrochloride salt. The imidazole ring is a common structural motif found in many biologically active compounds, including histamine and several important pharmaceuticals. The presence of the methylamino group and the dihydrochloride salt form contribute to the compound's unique properties and potential biological activities.

Recent studies have highlighted the potential of (1-Methyl-1H-imidazol-4-yl)methanamine dihydrochloride in various therapeutic areas. One notable area of research is its role as a modulator of neurotransmitter systems. Imidazole derivatives have been shown to interact with receptors involved in neurotransmission, such as histamine receptors and serotonin receptors. This interaction can lead to various pharmacological effects, including anti-inflammatory, antihistaminic, and antidepressant activities.

In a study published in the *Journal of Medicinal Chemistry* in 2022, researchers investigated the binding affinity of (1-Methyl-1H-imidazol-4-yl)methanamine dihydrochloride to histamine H3 receptors. The results demonstrated that the compound exhibits high affinity for these receptors, suggesting its potential as a lead compound for developing new drugs targeting central nervous system disorders. Additionally, the study found that the compound showed selective binding to H3 receptors over other histamine receptor subtypes, which is a desirable property for minimizing side effects.

Another area of interest is the use of (1-Methyl-1H-imidazol-4-yl)methanamine dihydrochloride in cancer research. Imidazole derivatives have been explored for their ability to inhibit tumor growth and metastasis. A 2023 study published in *Cancer Research* evaluated the antitumor activity of several imidazole-based compounds, including (1-Methyl-1H-imidazol-4-yl)methanamine dihydrochloride. The findings indicated that the compound exhibited significant cytotoxic effects on various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation.

The solubility and stability of (1-Methyl-1H-imidazol-4-yl)methanamine dihydrochloride are important considerations for its use in pharmaceutical formulations. The compound is highly soluble in water due to its salt form, making it suitable for parenteral administration. However, it is important to note that the stability of the compound can be affected by pH and temperature conditions. Studies have shown that the compound remains stable at neutral pH values but may degrade under acidic or alkaline conditions. Therefore, careful formulation strategies are necessary to ensure optimal stability and shelf life.

In addition to its potential therapeutic applications, (1-Methyl-1H-imidazol-4-yl)methanamine dihydrochloride has also been used as a building block in synthetic chemistry. Its versatile reactivity makes it useful for constructing more complex molecules with desired biological activities. For example, it can be used as an intermediate in the synthesis of peptidomimetics and other bioactive compounds. The ease of functionalization through reactions such as N-substitution and C-substitution further enhances its utility in synthetic routes.

The safety profile of (1-Methyl-1H-imidazol-4-yl)methanamine dihydrochloride has been evaluated in several preclinical studies. Toxicity assessments have shown that the compound has low acute toxicity when administered at therapeutic doses. However, chronic exposure may require further investigation to ensure long-term safety. Preclinical studies have also demonstrated that the compound does not exhibit mutagenic or genotoxic properties, which is an important consideration for drug development.

In conclusion, (1-Methyl-1H-imidazol-4-yl)methanamine dihydrochloride (CAS No. 1810069-97-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to explore its potential benefits and optimize its use in various medical applications.